Cas no 780761-47-9 (tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate
• CAS No: 780761-47-9
• MF: C₁₅H₂₀O₂
• MW: 232.318104743958
• CID: 3271818
• PubChem ID: 165962768
• Update Time: 2025-10-29

tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-PROPENOIC ACID, 3-(2,6-DIMETHYLPHENYL)-, 1,1-DIMETHYLETHYL ESTER, (2E)-
• tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate
• EN300-1453882
• SCHEMBL26611215
• 780761-47-9
• SCHEMBL24557434

• Inchi： 1S/C15H20O2/c1-11-7-6-8-12(2)13(11)9-10-14(16)17-15(3,4)5/h6-10H,1-5H3/b10-9+
• InChI Key： KPTJNWNXXSXJSV-MDZDMXLPSA-N
• SMILES： O(C(/C=C/C1C(C)=CC=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.146329876Da
• Monoisotopic Mass: 232.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate

Comprehensive Overview of tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate (CAS No. 780761-47-9)

tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate, with the CAS number 780761-47-9, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This ester derivative, characterized by its tert-butyl group and 2,6-dimethylphenyl moiety, is widely utilized as a key intermediate in synthetic chemistry. Its unique structural features, including the prop-2-enoate backbone, make it a versatile building block for designing complex molecules.

In recent years, the demand for high-purity intermediates like tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate has surged, driven by advancements in drug discovery and green chemistry. Researchers are increasingly focusing on sustainable synthesis methods, aligning with global trends such as carbon neutrality and eco-friendly manufacturing. This compound’s role in catalysis and stereoselective reactions further underscores its importance in modern organic synthesis.

The 2,6-dimethylphenyl group in tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate contributes to its steric hindrance, which is critical for controlling reaction selectivity. This property is particularly valuable in asymmetric synthesis, a hot topic in pharmaceutical research. Additionally, the tert-butyl ester functionality offers stability under various reaction conditions, making it a preferred choice for multi-step syntheses.

From an industrial perspective, CAS 780761-47-9 is often discussed in the context of process optimization and scale-up challenges. Companies are investing in flow chemistry and continuous manufacturing to improve yield and reduce waste, addressing the growing emphasis on circular economy principles. These innovations are frequently highlighted in patent literature and academic publications, reflecting the compound’s commercial and scientific relevance.

Another area of interest is the application of tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate in material science. Its conjugated system and aromatic ring structure make it a candidate for developing organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, such applications are gaining traction among researchers and investors alike.

Quality control is a critical aspect when working with CAS 780761-47-9. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are frequently searched by professionals seeking best practices for compound characterization, highlighting the need for accurate and detailed documentation.

In summary, tert-butyl (2E)-3-(2,6-dimethylphenyl)prop-2-enoate (780761-47-9) is a multifaceted compound with broad applications across industries. Its significance in synthetic chemistry, sustainability initiatives, and emerging technologies ensures its continued prominence in scientific and industrial discourse. As research progresses, this compound is likely to play an even greater role in addressing contemporary challenges in chemistry and beyond.